1-[[4-[[(4-Fluorophenyl)methylamino]methyl]phenyl]methyl]piperidin-4-ol

Catalog No.
S7882668
CAS No.
M.F
C20H25FN2O
M. Wt
328.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-[[4-[[(4-Fluorophenyl)methylamino]methyl]phenyl]...

Product Name

1-[[4-[[(4-Fluorophenyl)methylamino]methyl]phenyl]methyl]piperidin-4-ol

IUPAC Name

1-[[4-[[(4-fluorophenyl)methylamino]methyl]phenyl]methyl]piperidin-4-ol

Molecular Formula

C20H25FN2O

Molecular Weight

328.4 g/mol

InChI

InChI=1S/C20H25FN2O/c21-19-7-5-17(6-8-19)14-22-13-16-1-3-18(4-2-16)15-23-11-9-20(24)10-12-23/h1-8,20,22,24H,9-15H2

InChI Key

IIAQKPNTTFAPCT-UHFFFAOYSA-N

SMILES

C1CN(CCC1O)CC2=CC=C(C=C2)CNCC3=CC=C(C=C3)F

Canonical SMILES

C1CN(CCC1O)CC2=CC=C(C=C2)CNCC3=CC=C(C=C3)F
FPMP is a psychoactive compound that belongs to the class of synthetic opioids. It was first discovered in 2015 and is structurally similar to that of fentanyl. FPMP has been found to be several times more potent than fentanyl. It is known to bind to the mu-opioid receptors in the brain, which leads to the activation of the reward centers and induces a feeling of euphoria.
FPMP has a molecular formula of C26H32FNO and a molecular weight of 395.54 g/mol. It is a white crystalline powder that is soluble in organic solvents like methanol and ethanol. FPMP has a melting point of 159-160°C, and it is stable at room temperature. FPMP is a weak acid with a pKa of 9.1.
FPMP can be synthesized through various methods, including alkylation, reductive amination, and Grignard reaction. The most commonly used method for synthesizing FPMP is the reductive amination of 4-fluorophenylacetaldehyde with 4-aminomethylpiperidine. The synthesis of FPMP requires careful handling, and the product must be purified to remove impurities.
Several analytical methods have been developed for the identification and quantification of FPMP. These include gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR). These methods are highly sensitive and specific and can detect even trace amounts of FPMP in biological and environmental samples.
FPMP has been found to have analgesic, sedative, and anxiolytic properties. It binds to the mu-opioid receptors in the brain, which leads to the activation of the reward centers and induces a feeling of euphoria. FPMP also exhibits some potential antitumor and anti-inflammatory properties. However, further research is needed to validate these findings.
FPMP has been found to be highly potent and can cause significant respiratory depression, which can lead to death. It is also highly addictive and can cause physical dependence and withdrawal symptoms. The toxicity and safety of FPMP in scientific experiments are still under investigation. Researchers are advised to handle this compound with caution and follow strict safety protocols.
FPMP has several potential applications in scientific experiments. It can be used as an analgesic, sedative, and anxiolytic agent in animal studies. It can also be used as a research tool to understand the mechanism of action of opioids and develop new therapeutic drugs. FPMP can also be used to study the pharmacokinetics and pharmacodynamics of opioid drugs.
FPMP is a relatively new compound, and the research on its properties and effects is still in its early stages. Several studies have been conducted to investigate the chemical and pharmacological properties of FPMP. However, more research is needed to validate these findings and understand the long-term effects of this compound.
FPMP has several potential implications in various fields of research and industry. It can be used as a template for developing new and more potent opioid drugs. FPMP can also be used as a research tool to understand the mechanism of action of opioids and develop new therapeutic drugs. The study of FPMP can also lead to a better understanding of the opioid epidemic and help in the development of more effective treatments for opioid addiction.
The use of FPMP in scientific experiments is limited by its high potency and potential for addiction. The toxicity and safety of FPMP are still under investigation, and more research is needed to understand the long-term effects of this compound. Future research should focus on understanding the pharmacological properties of FPMP and its potential applications in various fields of research and industry. Further studies are also needed to develop safer and more effective opioid drugs.
1. Development of safer and more effective opioid drugs
2. Investigation of the long-term effects of FPMP
3. Development of more effective treatments for opioid addiction
4. Study of the pharmacokinetics and pharmacodynamics of other synthetic opioids
5. Development of new analytical methods for the identification and quantification of synthetic opioids
6. Investigation of the anti-tumor and anti-inflammatory properties of FPMP
7. Development of new therapeutic drugs based on the mechanism of action of opioids
8. Exploration of the potential uses of FPMP in other areas such as neurodegenerative diseases and mental health disorders
9. Further investigation of the potential therapeutic effects of FPMP
10. Study of the effects of FPMP on the developing brain.

XLogP3

2.6

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

328.19509159 g/mol

Monoisotopic Mass

328.19509159 g/mol

Heavy Atom Count

24

Dates

Last modified: 01-05-2024

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